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Compound Name: 2-Methyl-1-propanethiol

Cat. No.: B166225 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Methyl-1-
propanethiol

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Methyl-1-propanethiol, also known as isobutyl mercaptan, is an organosulfur compound

with the chemical formula C4H10S.[1] It is a colorless liquid recognized by its strong, pungent

odor, often likened to that of a skunk.[1] This technical guide provides a comprehensive

overview of the physical and chemical properties of 2-Methyl-1-propanethiol, including

quantitative data, experimental methodologies, and key chemical reactions. This document is

intended to serve as a valuable resource for researchers, scientists, and professionals in drug

development and other scientific fields where this compound may be utilized.

Physical Properties
2-Methyl-1-propanethiol is a volatile, colorless liquid with a distinct and powerful odor.[1] Its

physical characteristics are crucial for its handling, storage, and application in various

experimental and industrial settings. A summary of its key physical properties is presented in

the tables below.
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Table 1: General and Physical Properties of 2-Methyl-1-
propanethiol

Property Value Source(s)

Molecular Formula C4H10S [1]

Molecular Weight 90.19 g/mol [1]

Appearance Colorless liquid [1]

Odor Strong, pungent, skunk-like [1]

Boiling Point 87-89 °C

Melting Point -145 °C [2]

Density 0.831 g/mL at 25 °C

Refractive Index n20/D 1.4385

Table 2: Solubility and Vapor Properties of 2-Methyl-1-
propanethiol

Property Value Source(s)

Water Solubility Poorly soluble/Slightly soluble [1]

Solubility in Organic Solvents Soluble in alcohol and ether

Vapor Pressure 124 mmHg at 37.8 °C

Vapor Density 3.1 (vs air)

Chemical Properties and Reactivity
The chemical behavior of 2-Methyl-1-propanethiol is primarily dictated by the presence of the

thiol (-SH) functional group. This group imparts nucleophilic character to the molecule and is

susceptible to oxidation.

Key Chemical Reactions:
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Oxidation: Thiols can be oxidized to form disulfides. In the case of 2-Methyl-1-propanethiol,
oxidation yields diisobutyl disulfide.[3][4] This reaction is a common pathway for the

dimerization of thiols.

Nucleophilic Substitution: The sulfur atom in 2-Methyl-1-propanethiol acts as a nucleophile,

enabling it to participate in nucleophilic substitution reactions with electrophiles such as alkyl

halides.[1]

Thioester Formation: The reaction of 2-Methyl-1-propanethiol with carboxylic acids or their

derivatives can produce thioesters, which are valuable intermediates in organic synthesis.[1]

Logical Relationship of Key Properties
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Logical Relationships of 2-Methyl-1-propanethiol Properties

2-Methyl-1-propanethiol
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Caption: Key properties and reactions of 2-Methyl-1-propanethiol.

Experimental Protocols
The following are detailed methodologies for determining the key physical and chemical

properties of 2-Methyl-1-propanethiol. These represent standard laboratory procedures.
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Determination of Boiling Point
Objective: To determine the boiling point of 2-Methyl-1-propanethiol at atmospheric pressure.

Methodology:

A small volume of 2-Methyl-1-propanethiol is placed in a distillation flask. A few boiling

chips are added to ensure smooth boiling.

A thermometer is positioned in the neck of the flask such that the top of the bulb is level with

the side arm leading to the condenser.

The flask is heated gently.

The temperature at which the liquid boils and its vapor condenses on the thermometer, with

the condensate dripping from the thermometer bulb, is recorded as the boiling point. The

temperature should remain constant during this phase.

Determination of Density
Objective: To measure the density of 2-Methyl-1-propanethiol at a specified temperature (e.g.,

25 °C).

Methodology:

A clean, dry pycnometer (a small glass flask of a known volume) is weighed accurately.

The pycnometer is filled with 2-Methyl-1-propanethiol.

The filled pycnometer is placed in a constant temperature bath (25 °C) until it reaches

thermal equilibrium.

The volume is adjusted precisely to the pycnometer's calibration mark.

The pycnometer is removed from the bath, carefully dried on the outside, and weighed

again.
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The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Oxidation to Diisobutyl Disulfide
Objective: To synthesize diisobutyl disulfide via the oxidation of 2-Methyl-1-propanethiol.

Methodology:

2-Methyl-1-propanethiol is dissolved in a suitable solvent, such as ethanol or

dichloromethane.

An oxidizing agent, such as a solution of iodine (I2) in the same solvent, is added dropwise

to the thiol solution with stirring. The reaction progress can often be monitored by the

disappearance of the iodine color.

The reaction is stirred at room temperature until completion.

The solvent is removed under reduced pressure.

The resulting crude diisobutyl disulfide can be purified by techniques such as distillation or

column chromatography.

The identity and purity of the product can be confirmed by spectroscopic methods (e.g.,

NMR, IR, and Mass Spectrometry).

Safety Information
2-Methyl-1-propanethiol is a hazardous substance and must be handled with appropriate

safety precautions.

Table 3: Hazard and Safety Information for 2-Methyl-1-
propanethiol
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Category Information Source(s)

General Hazards

Highly flammable liquid and

vapor. Irritating to eyes,

respiratory system, and skin.

[5]

Health Hazards

May cause skin sensitization.

Inhalation of high

concentrations can lead to

respiratory irritation and

potentially affect the central

nervous system. Ingestion may

be harmful.

[5]

Fire Hazards

Severe fire hazard when

exposed to heat, flames, or

oxidizers. Combustion

produces toxic gases,

including sulfur oxides.

[5]

Handling

Use in a well-ventilated area,

preferably in a fume hood.

Keep away from ignition

sources. Wear appropriate

personal protective equipment

(gloves, safety goggles, lab

coat).

[5]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances such

as strong oxidants, acids, and

bases.

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of 2-Methyl-1-
propanethiol. Key identifiers are provided below.
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Table 4: Spectroscopic and Structural Identifiers
Identifier Value Source(s)

CAS Registry Number 513-44-0 [1]

SMILES String CC(C)CS

InChI Key
BDFAOUQQXJIZDG-

UHFFFAOYSA-N

Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of 2-Methyl-1-propanethiol. The data presented, including physical constants, chemical

reactivity, experimental methodologies, and safety information, is intended to support

researchers and scientists in their work with this compound. The distinct properties of 2-
Methyl-1-propanethiol, governed by its thiol group, make it a versatile, albeit hazardous,

chemical with important applications in various fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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